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Compound of Interest

2-Hydroxy-2-phenyl-propionic acid
Compound Name:

ethyl ester
CAS No.: 2406-23-7
Cat. No.: B1638223

Get Quote
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Technical Profile: Ethyl 2-Hydroxy-2-
Phenylpropanoate

(Ethyl Atrolactate)[1][2]

Chemical Identity & Physiochemical Profile[3][4][5]
[6]

Ethyl 2-hydroxy-2-phenylpropanoate is the ethyl ester of atrolactic acid.[1] Unlike its structural
isomer ethyl phenyllactate (which has the phenyl group at the 3-position), this compound
features a quaternary carbon at the 2-position, bearing both a hydroxyl and a phenyl group.[1]
This steric crowding makes it a valuable chiral building block but also presents specific
challenges in synthesis and resolution.
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Parameter

Data

IUPAC Name

Ethyl 2-hydroxy-2-phenylpropanoate

Common Name

Ethyl Atrolactate

CAS (Racemic) 32122-08-0

CAS (S)-Enantiomer 2406-23-7

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

Structure Ph—C(Me)(OH)—-COOEt

Chirality Contains one quaternary chiral center at C2

Physiochemical Properties[1][6][8]

o Appearance: Colorless to pale yellow viscous liquid or low-melting solid (depending on purity

and enantiomeric excess).

e Solubility: Soluble in organic solvents (ethanol, ethyl acetate, DCM); limited solubility in water

due to the lipophilic phenyl ring.

 Stability: Stable under standard conditions; susceptible to hydrolysis (acid/base) and

dehydration (forming atropic acid derivatives) under harsh acidic conditions.

Synthetic Routes & Mechanistic Insight

The synthesis of Ethyl Atrolactate requires creating a quaternary center. Two primary strategies

exist: the robust classical esterification and the direct organometallic addition.

Route A: Fischer Esterification (Robust)

This is the preferred industrial route due to higher selectivity. It begins with Atrolactic Acid (2-

hydroxy-2-phenylpropanoic acid), typically synthesized via the hydrolysis of acetophenone

cyanohydrin.[1]
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o Protocol: Reflux Atrolactic Acid with excess Ethanol in the presence of a catalytic amount of
H2S0Oa or p-TsOH.[1]

 Critical Control Point: Water removal (Dean-Stark trap or molecular sieves) is essential to
drive the equilibrium forward.

o Advantage: Avoids the formation of diol side products common in Grignard routes.

Route B: Grignhard Addition (Direct C-C Bond Formation)
A more direct but sensitive method involves the nucleophilic addition of a phenyl anion to an
-keto ester.

» Reagents: Ethyl Pyruvate + Phenylmagnesium Bromide (PhMgBr).

o Mechanism: The Grignard reagent attacks the highly electrophilic ketone carbonyl of ethyl

pyruvate.

o Selectivity Challenge: The product (a hydroxy ester) contains an ester group that is also
susceptible to Grignard attack. Over-addition leads to the formation of the diol (1,1-diphenyl-
1,2-propanediol).[1]

e Optimization: Requires low temperature (-78°C) and strict stoichiometry (1.0 eq PhMgBr) to
prevent double addition.

Visualization: Synthetic Pathways
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Caption: Comparison of the stepwise Cyanohydrin/Esterification route (top) vs. the direct
Grignard route (bottom), highlighting the risk of over-addition.

Biocatalytic Resolution (Asymmetric Synthesis)

For pharmaceutical applications requiring high enantiopurity (e.g., the (S)-enantiomer),
enzymatic kinetic resolution is superior to chemical synthesis.

Protocol: Lipase-Mediated Resolution

Lipases, particularly Candida antarctica Lipase B (CAL-B), show excellent selectivity for the
ester bond of

-hydroxy esters.[1]

e Substrate: Racemic Ethyl Atrolactate.
e Enzyme: Immobilized CAL-B (e.g., Novozym 435).

e Medium: Organic solvent (e.g., Diisopropyl ether or Toluene) with a controlled water activity
or an acyl donor (for transesterification).

o Mechanism: The lipase preferentially hydrolyzes the (S)-ester to (S)-Atrolactic acid (leaving
the (R)-ester intact) OR preferentially acylates the (S)-alcohol group if using an acyl donor
(e.g., Vinyl Acetate).[1]

o Note: Due to the steric bulk of the quaternary center, reaction rates may be slower than for
secondary alcohols.

Visualization: Kinetic Resolution Workflow

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.bldpharm.com/products/198287-32-0.html
https://www.bldpharm.com/products/198287-32-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1638223?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Racemic Ethyl Atrolactate Lipase (CAL-B)
(R/S Mixture) + Buffer (Hydrolysis)

Stereoselective Bindin

Enzyme-Substrate Complex

Fast Hydrolysis\Stays in Organic Phase

(S)-Atrolactic Acid (R)-Ethyl Atrolactate

(Hydrolyzed Product) (Unreacted Ester)

Click to download full resolution via product page

Caption: Enzymatic hydrolysis separates the mixture by converting the (S)-ester to the acid,
leaving the (R)-ester in the organic phase.[1]

Pharmaceutical Applications

Ethyl Atrolactate serves as a specialized intermediate in medicinal chemistry, primarily for:

Anticholinergic Agents: The 2-hydroxy-2-phenyl motif is pharmacophoric for muscarinic
antagonists (e.g., Glycopyrrolate analogs).[1] The ester group allows for derivatization into
more complex amine structures.

Chiral Auxiliaries: The bulky phenyl/methyl/hydroxyl center provides significant steric
differentiation, making the acid form (Atrolactic acid) useful as a resolving agent for chiral
amines.

Prodrug Design: The ester can be used to mask the polarity of the carboxylic acid, improving
membrane permeability before metabolic hydrolysis.

Analytical Characterization

Validating the identity and purity of Ethyl Atrolactate requires specific analytical markers.
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HPLC (Chiral)

Separation of enantiomers is critical for asymmetric protocols.
e Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).[1]
» Mobile Phase: Hexane:lsopropanol (90:10 to 98:2).

o Detection: UV at 254 nm (Phenyl chromophore).

NMR Spectroscopy (*H NMR, CDCIs)

e 7.3-7.5 ppm (m, 5H): Phenyl aromatic protons.

4.2 ppm (q, 2H): Methylene protons of the ethyl ester (-O-CH2-CHs).[1]

3.8 ppm (s, 1H): Hydroxyl proton (-OH), exchangeable with D20.

1.8 ppm (s, 3H): Methyl group attached to the quaternary center (Ph-C(Me)-OH).[1]
Distinctive singlet.

1.2 ppm (t, 3H): Methyl protons of the ethyl ester (-O-CHz-CHs).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 198287-32-0|Ethyl 2-hydroxy-2-(naphthalen-1-yl)propanoate|BLD Pharm [bldpharm.com]

2. 1216-44-0|Methyl 9-hydroxy-9H-fluorene-9-carboxylate|BLD Pharm [bldpharm.com]

3. 2424-71-7|Metocinium|BLD Pharm [bldpharm.com]

 To cite this document: BenchChem. [2-Hydroxy-2-phenyl-propionic acid ethyl ester CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1638223/docs#2-hydroxy-2-phenyl-propionic-acid-
ethyl-ester-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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